Cas no 1213315-39-9 ((3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• CAS No: 1213315-39-9
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5594132
• PubChem ID: 28348426
• Update Time: 2025-10-23

(3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2H,3H-BENZO[3,4-E]1,4-DIOXIN-6-YL)(3R)-3-AMINOPROPAN-1-OL
• (R)-3-amino-3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)propan-1-ol
• 1,4-Benzodioxin-6-propanol, γ-amino-2,3-dihydro-, (γR)-
• (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol
• 1213315-39-9
• EN300-1163989

• Inchi： 1S/C11H15NO3/c12-9(3-4-13)8-1-2-10-11(7-8)15-6-5-14-10/h1-2,7,9,13H,3-6,12H2/t9-/m1/s1
• InChI Key： GSARZDODCJYUSI-SECBINFHSA-N
• SMILES： C(O)C[C@H](C1=CC=C2OCCOC2=C1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 395.5±42.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol

Latest Research Brief on (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS: 1213315-39-9)

In recent years, the compound (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS: 1213315-39-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its benzodioxin moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable scaffold for drug discovery efforts targeting neurological disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol in the development of novel dopamine receptor modulators. The researchers employed an asymmetric synthesis approach to obtain the compound with high enantiomeric purity (>99% ee), which was then used as a building block for the preparation of a series of dopaminergic ligands. The study demonstrated that derivatives of this compound exhibited selective binding affinity for D2-like receptors, with potential applications in the treatment of Parkinson's disease and schizophrenia.

Another significant advancement was reported in ACS Chemical Neuroscience (2024), where (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol was utilized as a precursor for the development of sigma-1 receptor agonists. The research team modified the amino alcohol functionality to create a library of compounds with enhanced blood-brain barrier permeability. Lead compounds from this series showed neuroprotective effects in in vitro models of oxidative stress and mitochondrial dysfunction, suggesting potential therapeutic applications in neurodegenerative diseases such as Alzheimer's.

From a pharmacological perspective, the metabolic stability and pharmacokinetic properties of (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol derivatives have been extensively investigated. A 2024 study in Drug Metabolism and Disposition reported favorable metabolic profiles for several analogs, with particular emphasis on their resistance to first-pass metabolism and sustained plasma concentrations following oral administration. These findings support the continued development of this chemical scaffold for CNS-targeted therapeutics.

Recent patent activity (2023-2024) indicates growing commercial interest in (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol and its derivatives. Several pharmaceutical companies have filed patents covering novel synthetic routes, crystalline forms, and specific therapeutic applications of the compound. This intellectual property landscape suggests that the molecule may soon transition from academic research to clinical development stages.

In conclusion, (3R)-3-amino-3-(2,3-dihydro-1,4-benzodioxin-6-yl)propan-1-ol (CAS: 1213315-39-9) represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. The latest research demonstrates its utility in developing CNS-targeted therapeutics, with particular promise in neurodegenerative and psychiatric disorders. Future research directions may focus on expanding its applications to other therapeutic areas and optimizing its drug-like properties for clinical translation.